4-Chloro-2-cyclopropyl-6-(3,3-difluoropyrrolidin-1-yl)pyrimidine
Overview
Description
4-Chloro-2-cyclopropyl-6-(3,3-difluoropyrrolidin-1-yl)pyrimidine, also known as 4-chloro-2-cyclopropyl-6-(3,3-difluoropyrrolidin-1-yl)pyrimidine or CCC-DFP, is an organic compound that has been used in a variety of scientific and medical research applications. CCC-DFP is a cyclopropyl derivative of the pyrimidine ring system, and has unique properties that make it useful for a range of applications.
Scientific Research Applications
Pharmaceutical Research
This compound is utilized in pharmaceutical research as a high-quality reference standard for drug development. Its unique structure makes it a valuable candidate for creating new pharmacological agents, particularly those targeting various cellular pathways .
Chemical Synthesis
In the field of chemical synthesis, this pyrimidine derivative serves as a building block for the construction of more complex molecules. Its reactivity due to the chloro and difluoropyrrolidinyl groups is of particular interest for creating new chemical entities .
Biological Studies
Researchers use this compound in biological studies to understand the interaction between small molecules and biological targets. It can help in elucidating the role of similar structures in biological systems .
Material Science
In material science, the compound’s stability under various conditions is tested to explore its potential use in material fabrication, especially in the development of organic electronic materials .
Analytical Benchmarking
The compound serves as a standard in analytical chemistry for method development and validation. It helps in calibrating instruments and ensuring the accuracy of analytical methods .
Agricultural Chemistry
In agricultural chemistry, such compounds are investigated for their potential use as precursors to agrochemicals. Their ability to interact with biological systems could lead to the development of new pesticides or herbicides .
Veterinary Medicine
Though not for human use, there’s potential for this compound to be used in veterinary medicine research. It could be a precursor for veterinary drugs that require specific pyrimidine derivatives .
Educational Purposes
Lastly, this compound can be used for educational purposes in advanced chemistry courses, demonstrating the synthesis and application of complex organic molecules in real-world scenarios .
Mechanism of Action
- The primary target of this compound is likely a protein or enzyme involved in a specific biological process. Unfortunately, I couldn’t find specific information on the exact target for this compound. However, it’s common for pyrimidine derivatives to interact with enzymes or receptors related to DNA synthesis, cell division, or other cellular processes .
Target of Action
properties
IUPAC Name |
4-chloro-2-cyclopropyl-6-(3,3-difluoropyrrolidin-1-yl)pyrimidine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12ClF2N3/c12-8-5-9(16-10(15-8)7-1-2-7)17-4-3-11(13,14)6-17/h5,7H,1-4,6H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WQMSMMHBRXYHMZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C2=NC(=CC(=N2)Cl)N3CCC(C3)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12ClF2N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
259.68 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
